![molecular formula C21H24FN7O B2481386 7-[4-(cyclopentylacetyl)piperazin-1-yl]-3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine CAS No. 1005293-05-9](/img/structure/B2481386.png)
7-[4-(cyclopentylacetyl)piperazin-1-yl]-3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-[4-(cyclopentylacetyl)piperazin-1-yl]-3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C21H24FN7O and its molecular weight is 409.469. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antihypertensive Applications
- Antihypertensive Activity: A study synthesized a series of 1,2,4-triazolol[1,5-alpha]pyrimidines, which are structurally related to the specified compound. This research found promising antihypertensive activity in some compounds, demonstrating the potential of triazolopyrimidines in treating hypertension (Bayomi et al., 1999).
Antagonist Activity
- 5-HT2 and Alpha 1 Receptor Antagonist Activity: Compounds with structures similar to 7-[4-(cyclopentylacetyl)piperazin-1-yl]-3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine have been shown to exhibit 5-HT2 and alpha 1 receptor antagonist activities. This is significant for potential applications in treating psychiatric and neurological disorders (Watanabe et al., 1992).
Anticancer Applications
- Anticancer Activity: Novel substituted [1,2,3]triazolo[4,5-d]pyrimidine-7-one derivatives were synthesized and tested for in vitro anticancer activity against various cancer cell lines. Compounds displayed promising anticancer activities, highlighting the potential of triazolopyrimidine derivatives in cancer treatment (Mohamed et al., 2021).
Insecticidal Applications
- Insecticidal Agents: Research into the synthesis and biochemical impacts of certain heterocyclic compounds, including triazolopyrimidines, demonstrated their potential as insecticidal agents. This indicates a possible application in agriculture and pest control (Soliman et al., 2020).
Antiproliferative Applications
- Antiproliferative Activity Against Cancer Cell Lines: Fluorinated 7-aryl-2-pyridyl-6,7-dihydro[1,2,4]triazolo[1,5-a][1,3,5]triazin-5-amines, structurally related to the specified compound, showed significant antiproliferative activity against breast, colon, and lung cancer cell lines. This suggests their potential as therapeutic agents in cancer treatment (Dolzhenko et al., 2008).
Adenosine Receptor Antagonists
- Adenosine A2a Receptor Antagonists: Piperazine derivatives of triazolopyrimidines have been shown to be potent adenosine A2a receptor antagonists, with applications in treating Parkinson's disease and other movement disorders (Vu et al., 2004).
Properties
IUPAC Name |
2-cyclopentyl-1-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN7O/c22-16-6-3-7-17(13-16)29-21-19(25-26-29)20(23-14-24-21)28-10-8-27(9-11-28)18(30)12-15-4-1-2-5-15/h3,6-7,13-15H,1-2,4-5,8-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URBLVMBUORDRIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CC(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC(=CC=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24FN7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.